Cas no 868369-79-3 (N-(2Z)-7-chloro-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide)

• Product Name: N-(2Z)-7-chloro-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide
• CAS No: 868369-79-3
• MF: C₁₉H₁₃ClN₂O₃S
• MW: 384.836122274399
• CID: 6364231
• PubChem ID: 2150903
• Update Time: 2025-06-21

N-(2Z)-7-chloro-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-7-chloro-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide
• 2H-1-Benzopyran-3-carboxamide, N-(7-chloro-3,4-dimethyl-2(3H)-benzothiazolylidene)-2-oxo-
• (Z)-N-(7-chloro-3,4-dimethylbenzo[d]thiazol-2(3H)-ylidene)-2-oxo-2H-chromene-3-carboxamide
• 868369-79-3
• AB00676190-01
• N-[(2Z)-7-chloro-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene]-2-oxo-2H-chromene-3-carboxamide
• N-(7-chloro-3,4-dimethyl-1,3-benzothiazol-2-ylidene)-2-oxochromene-3-carboxamide
• ZINC03852465
• AKOS024610973
• ZINC02714347
• F1814-0593
• CCG-342087

• Inchi： 1S/C19H13ClN2O3S/c1-10-7-8-13(20)16-15(10)22(2)19(26-16)21-17(23)12-9-11-5-3-4-6-14(11)25-18(12)24/h3-9H,1-2H3
• InChI Key： JXWJHDUBRDFLLG-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=CC=CC=C2C=C1C(N=C1N(C)C2=C(C)C=CC(Cl)=C2S1)=O

Computed Properties

• Exact Mass: 384.0335411g/mol
• Monoisotopic Mass: 384.0335411g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 84.3Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 584.9±60.0 °C(Predicted)
• pka: -2.18±0.20(Predicted)

Additional information on N-(2Z)-7-chloro-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide

Research Briefing on N-(2Z)-7-chloro-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide (CAS: 868369-79-3)

N-(2Z)-7-chloro-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide (CAS: 868369-79-3) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique benzothiazole and chromene scaffold, exhibits promising biological activities, particularly in the context of targeted therapy and drug development. The following briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and potential therapeutic applications.

Recent studies have highlighted the synthetic pathways and structural modifications of N-(2Z)-7-chloro-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide. Researchers have employed advanced techniques such as multi-step organic synthesis and spectroscopic characterization (e.g., NMR, MS, and X-ray crystallography) to confirm the compound's structure and purity. The synthetic routes often involve the condensation of 7-chloro-3,4-dimethyl-2,3-dihydro-1,3-benzothiazole-2-carbaldehyde with 2-oxo-2H-chromene-3-carboxylic acid derivatives, followed by purification and optimization to enhance yield and scalability.

In terms of biological activity, N-(2Z)-7-chloro-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide has demonstrated potent inhibitory effects on specific molecular targets, including kinases and enzymes involved in inflammatory and proliferative pathways. Preclinical studies have shown that this compound exhibits significant anti-cancer properties, particularly in models of breast and lung cancer, where it induces apoptosis and inhibits cell migration. Additionally, its anti-inflammatory effects have been explored in vitro and in vivo, suggesting potential applications in treating chronic inflammatory diseases.

Mechanistic studies have revealed that the compound's activity is mediated through the modulation of key signaling pathways, such as the NF-κB and MAPK cascades. Molecular docking and computational modeling have further elucidated the binding interactions between the compound and its target proteins, providing insights into its high affinity and selectivity. These findings underscore the compound's potential as a lead candidate for the development of targeted therapies.

Despite these promising results, challenges remain in the clinical translation of N-(2Z)-7-chloro-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further optimization and pharmacokinetic studies. Current research efforts are focused on derivatization and formulation strategies to improve the compound's drug-like properties and therapeutic index.

In conclusion, N-(2Z)-7-chloro-3,4-dimethyl-2,3-dihydro-1,3-benzothiazol-2-ylidene-2-oxo-2H-chromene-3-carboxamide represents a promising scaffold for drug discovery, with demonstrated efficacy in preclinical models of cancer and inflammation. Continued research into its mechanism of action and optimization of its pharmacological profile will be critical for advancing this compound toward clinical development. This briefing underscores the importance of interdisciplinary collaboration in translating chemical discoveries into therapeutic innovations.